Cas no 58995-66-7 (Ethane, 1,1,1-triethoxy-2-methoxy-)

• Product Name: Ethane, 1,1,1-triethoxy-2-methoxy-
• CAS No: 58995-66-7
• MF: C₉H₂₀O₄
• MW: 192.252703666687
• CID: 340238
• PubChem ID: 13578904
• Update Time: 2025-04-19

Ethane, 1,1,1-triethoxy-2-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1,1,1-triethoxy-2-methoxyethane
• Ethane, 1,1,1-triethoxy-2-methoxy-
• AKOS026727908
• starbld0045908
• DTXSID00544252
• 58995-66-7
• SCHEMBL16353927

• Inchi： 1S/C9H20O4/c1-5-11-9(8-10-4,12-6-2)13-7-3/h5-8H2,1-4H3
• InChI Key： QPAAGLZOGQDUMZ-UHFFFAOYSA-N
• SMILES： O(CC)C(COC)(OCC)OCC

Computed Properties

• Exact Mass: 192.1362
• Monoisotopic Mass: 192.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 99.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 36.9Ų

Experimental Properties

• PSA: 36.92

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ortho esters